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carboximidamide

CAS No.: 1011231-34-7

Cat. No.: B3026552

Get Quote

An In-depth Examination of the Availability, Properties, and Synthetic Utility of a Key

Heterocyclic Building Block for Researchers, Scientists, and Drug Development Professionals.

In the intricate world of medicinal chemistry and organic synthesis, the pyridine scaffold

remains a cornerstone for the development of novel therapeutics and functional materials.[1] Its

derivatives are integral to a vast array of biologically active compounds.[1] Among these, 6-
Chloropyridine-2-carboximidamide and its related structures represent a critical class of

intermediates, offering versatile handles for molecular elaboration. This technical guide

provides a comprehensive overview of the commercial availability, physicochemical properties,

and key applications of the closely related and more readily available compound, 6-

Chloropyridine-2-carboxylic acid amide, a crucial precursor in numerous synthetic endeavors.

Correct Nomenclature and Commercial Availability
It is important to clarify a point of nomenclature. While the query specified "6-Chloropyridine-
2-carboximidamide," a thorough search of commercial supplier databases reveals that the
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more commonly listed and available compound is 6-Chloropyridine-2-carboxylic acid amide,

with the CAS Number 7059-61-2.[2][3][4] This amide is readily available from several major

chemical suppliers, ensuring a reliable supply chain for research and development purposes.

For researchers looking to procure this compound, the following table summarizes its

availability from prominent vendors:

Supplier Product Name CAS Number Purity/Grades
Available
Quantities

Sigma-Aldrich

6-Chloropyridine-

2-carboxylic acid

amide

7059-61-2 AldrichCPR 1g, 5g

BLD Pharm

6-Chloropyridine-

2-carboxylic acid

amide

7059-61-2 N/A Inquire

ChemicalBook

6-Chloropyridine-

2-carboxylic acid

amide

7059-61-2
For R&D use

only
Inquire

Note: Availability and quantities are subject to change. It is recommended to consult the

suppliers' websites for the most current information.

Physicochemical Properties and Safety Data
Understanding the fundamental properties of a chemical is paramount for its safe handling and

successful application in experimental work. 6-Chloropyridine-2-carboxylic acid amide is a solid

at room temperature. For detailed safety and handling information, it is crucial to consult the

Safety Data Sheet (SDS) provided by the supplier.[5]

Key Handling and Storage Recommendations:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat when handling this compound.
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Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of dust.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

First Aid: In case of contact with eyes or skin, rinse immediately with plenty of water. If

inhaled, move to fresh air. If swallowed, seek medical attention.[5]

Synthetic Utility and Applications in Drug Discovery
The true value of 6-Chloropyridine-2-carboxylic acid amide lies in its versatility as a synthetic

intermediate. The pyridine ring, activated by the electron-withdrawing chloro and carboxamide

groups, is amenable to a variety of chemical transformations. The carboxamide functional

group can be hydrolyzed to the corresponding carboxylic acid, which in turn can be converted

to a range of other functional groups. The chlorine atom can be displaced through nucleophilic

aromatic substitution, allowing for the introduction of diverse substituents.

This synthetic flexibility has led to the incorporation of the 6-chloropyridine-2-carboxamide

scaffold and its derivatives into a multitude of research areas, particularly in the quest for new

therapeutic agents.

Role in the Development of Novel Antimicrobial Agents
Pyridine carboxamide derivatives have shown significant promise as antimicrobial agents.[6]

Research has demonstrated that modifications of the pyridine core can lead to compounds with

potent activity against various pathogens. For example, the synthesis of chiral macrocyclic and

linear pyridine carboxamides has yielded compounds with significant antibacterial and

antifungal properties.[6] The general structure-activity relationship (SAR) suggests that the

pyridine and amide moieties are crucial for antimicrobial activity.[6]

Application in Antitubercular Drug Discovery
The fight against tuberculosis has also benefited from research into pyridine carboxamide

derivatives.[7] Synthetic strategies often involve the conversion of a pyrazinoic acid to an acyl

chloride, followed by reaction with various amines to generate a library of pyrazine-2-

carboxamides for screening.[7] While not a direct application of 6-chloropyridine-2-
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carboxamide, this highlights the importance of the broader class of chloro-substituted

heterocyclic carboxamides in developing new treatments for infectious diseases.

Use in the Synthesis of Kinase Inhibitors
Pyridine carboxamide scaffolds are also prevalent in the design of kinase inhibitors for cancer

therapy. The ability to readily modify the pyridine ring allows for the fine-tuning of interactions

with the kinase active site, leading to potent and selective inhibitors.

Synthetic Workflow: From Carboxylic Acid to
Diverse Amides
A common synthetic route involving a related starting material, 6-chloropyridine-2-carboxylic

acid, illustrates the pathway to generating a variety of amide derivatives. This workflow is

fundamental to creating compound libraries for drug screening.

6-Chloropyridine-2-carboxylic acid

6-Chloropyridine-2-carbonyl chloride

SOCl2 or (COCl)2

N-substituted
6-Chloropyridine-2-carboxamide

 

 

 

N,N-disubstituted
6-Chloropyridine-2-carboxamide

 

 

 

Primary Amine (R-NH2)

 

Secondary Amine (R2NH)

 

Click to download full resolution via product page

Caption: General synthetic scheme for the preparation of amide derivatives.

This diagram illustrates a common and effective one-pot synthesis of amides from carboxylic

acids using thionyl chloride (SOCl2) for activation.[8]

Conclusion
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While "6-Chloropyridine-2-carboximidamide" may not be a readily available commercial

product, the closely related 6-Chloropyridine-2-carboxylic acid amide (CAS 7059-61-2) is a

commercially accessible and synthetically valuable building block. Its utility in the synthesis of

diverse heterocyclic compounds makes it a key resource for researchers in drug discovery and

materials science. A thorough understanding of its properties, safe handling procedures, and

synthetic potential is essential for leveraging this versatile intermediate to its full potential in the

laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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